Cas no 167173-84-4 (Decanoic acid,5-[(3,5-dihydroxy-1-oxodecyl)oxy]-3-hydroxy-,1-(3-carboxy-2-hydroxypropyl)-5-hydroxyhexyl ester (9CI))
167173-84-4 structure
Product Name:Decanoic acid,5-[(3,5-dihydroxy-1-oxodecyl)oxy]-3-hydroxy-,1-(3-carboxy-2-hydroxypropyl)-5-hydroxyhexyl ester (9CI)
CAS No:167173-84-4
MF:C30H56O11
MW:592.759051322937
CID:161324
Update Time:2024-03-05
Decanoic acid,5-[(3,5-dihydroxy-1-oxodecyl)oxy]-3-hydroxy-,1-(3-carboxy-2-hydroxypropyl)-5-hydroxyhexyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Decanoic acid,5-[(3,5-dihydroxy-1-oxodecyl)oxy]-3-hydroxy-,1-(3-carboxy-2-hydroxypropyl)-5-hydroxyhexyl ester (9CI)
- Halymecin E
- Decanoic acid, 5-[(3,5-dihydroxy-1-oxodecyl)oxy]-3-hydroxy-, 1-(3-carboxy-2-hydroxypropyl)-5-hydroxyhexyl ester (9CI)
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- Inchi: 1S/C30H56O11/c1-4-6-8-12-22(32)15-23(33)19-29(38)40-26(13-9-7-5-2)17-25(35)20-30(39)41-27(14-10-11-21(3)31)16-24(34)18-28(36)37/h21-27,31-35H,4-20H2,1-3H3,(H,36,37)
- InChI Key: QIYAHVFPCSLOLV-UHFFFAOYSA-N
- SMILES: CCCCCC(CC(CC(OC(CC(CC(OC(CC(CC(=O)O)O)CCCC(O)C)=O)O)CCCCC)=O)O)O
Computed Properties
- Exact Mass: 592.38238
Experimental Properties
- Density: 1.149±0.06 g/cm3(Predicted)
- Boiling Point: 749.8±60.0 °C(Predicted)
- PSA: 191.05
- pka: 4.24±0.10(Predicted)
Decanoic acid,5-[(3,5-dihydroxy-1-oxodecyl)oxy]-3-hydroxy-,1-(3-carboxy-2-hydroxypropyl)-5-hydroxyhexyl ester (9CI) Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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